N-(4-bromo-2-fluorophenyl)-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propanamide

• IUPAC Name: N-(4-bromo-2-fluorophenyl)-3-(4-chloro-3-nitropyrazol-1-yl)propanamide
• InChI: InChI=1S/C12H9BrClFN4O3/c13-7-1-2-10(9(15)5-7)16-11(20)3-4-18-6-8(14)12(17-18)19(21)22/h1-2,5-6H,3-4H2,(H,16,20)
• InChI Key: MRPXJOYIUJIPIZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)F)NC(=O)CCN2C=C(C(=N2)[N+](=O)[O-])Cl
• Molecular Formula: C12H9BrClFN4O3
• Molecular Weight: 391.58 g/mol

Description

N-(4-bromo-2-fluorophenyl)-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propanamide, also known as BFP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BFP belongs to the class of pyrazole-based compounds and has been found to possess several unique properties that make it a promising candidate for future research.

Mechanism of Action

The exact mechanism of action of N-(4-bromo-2-fluorophenyl)-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propanamide is not yet fully understood. However, several studies have suggested that it acts by inhibiting the activity of certain enzymes and proteins that are involved in various physiological processes.
Biochemical and Physiological Effects:
N-(4-bromo-2-fluorophenyl)-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propanamide has been found to exhibit several biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the development of various inflammatory diseases. N-(4-bromo-2-fluorophenyl)-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propanamide has also been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, N-(4-bromo-2-fluorophenyl)-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propanamide has been shown to inhibit the growth of several strains of bacteria and fungi.

Advantages and Limitations for Lab Experiments

N-(4-bromo-2-fluorophenyl)-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propanamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and can be obtained in large quantities. N-(4-bromo-2-fluorophenyl)-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propanamide is also stable under a wide range of conditions, making it suitable for use in various experiments. However, N-(4-bromo-2-fluorophenyl)-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propanamide also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several possible future directions for research on N-(4-bromo-2-fluorophenyl)-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propanamide. One potential area of study is its use in the treatment of neurodegenerative diseases. Another direction is the development of new derivatives of N-(4-bromo-2-fluorophenyl)-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propanamide that may possess enhanced properties. Additionally, further studies are needed to fully understand the mechanism of action of N-(4-bromo-2-fluorophenyl)-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propanamide and its potential applications in various fields.

Scientific Research Applications

N-(4-bromo-2-fluorophenyl)-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propanamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to possess anti-inflammatory, anti-cancer, and anti-microbial properties. N-(4-bromo-2-fluorophenyl)-3-(4-chloro-3-nitro-1H-pyrazol-1-yl)propanamide has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.